Cas no 77656-05-4 (Butanamide, 3-oxo-N-(1-oxobutyl)-)

• Product name: Butanamide, 3-oxo-N-(1-oxobutyl)-
• CAS No: 77656-05-4
• MF: C₈H₁₃NO₃
• MW: 171.19372
• CID: 535706
• PubChem ID: 12682091

Butanamide, 3-oxo-N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-oxo-N-(1-oxobutyl)-
• N-butanoyl-3-oxobutanamide
• 77656-05-4
• DTXSID80506752
• SCHEMBL21605295

• Inchi： InChI=1S/C8H13NO3/c1-3-4-7(11)9-8(12)5-6(2)10/h3-5H2,1-2H3,(H,9,11,12)
• InChI Key： NKCQQRICTGJTLH-UHFFFAOYSA-N
• SMILES： CCCC(=O)NC(=O)CC(=O)C

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 0

Experimental Properties

• PSA: 63.24